Cas no 1458346-50-3 (5-bromo-2-chloro-N-(2,2-dimethylpropyl)-N-methylpyridine-3-carboxamide)

• Product Name: 5-bromo-2-chloro-N-(2,2-dimethylpropyl)-N-methylpyridine-3-carboxamide
• CAS No: 1458346-50-3
• MF: C₁₂H₁₆BrClN₂O
• MW: 319.625241279602
• CID: 5451395
• PubChem ID: 61998589
• Update Time: 2025-10-30

5-bromo-2-chloro-N-(2,2-dimethylpropyl)-N-methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1458346-50-3
• EN300-12984286
• 5-bromo-2-chloro-N-(2,2-dimethylpropyl)-N-methylpyridine-3-carboxamide
• AKOS011273890
• Z905201910
• 5-Bromo-2-chloro-N-(2,2-dimethylpropyl)-N-methyl-3-pyridinecarboxamide

• Inchi： 1S/C12H16BrClN2O/c1-12(2,3)7-16(4)11(17)9-5-8(13)6-15-10(9)14/h5-6H,7H2,1-4H3
• InChI Key： SZIGFBIFHGPSMX-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(Br)C=C1C(N(CC(C)(C)C)C)=O

Computed Properties

• Exact Mass: 318.01345g/mol
• Monoisotopic Mass: 318.01345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• Density: 1.376±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 405.3±45.0 °C(Predicted)
• pka: -2.88±0.70(Predicted)

Additional information on 5-bromo-2-chloro-N-(2,2-dimethylpropyl)-N-methylpyridine-3-carboxamide

Introduction to 5-bromo-2-chloro-N-(2,2-dimethylpropyl)-N-methylpyridine-3-carboxamide (CAS No. 1458346-50-3)

5-bromo-2-chloro-N-(2,2-dimethylpropyl)-N-methylpyridine-3-carboxamide, with the CAS number 1458346-50-3, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of pyridine carboxamides, which are known for their diverse biological activities and chemical reactivity.

The molecular structure of 5-bromo-2-chloro-N-(2,2-dimethylpropyl)-N-methylpyridine-3-carboxamide is characterized by a pyridine ring substituted with a bromine atom at the 5-position, a chlorine atom at the 2-position, and an N-(2,2-dimethylpropyl)-N-methylamino group at the 3-position. This specific arrangement of functional groups imparts unique properties to the compound, making it a subject of interest for both academic research and industrial applications.

In the realm of pharmaceutical research, 5-bromo-2-chloro-N-(2,2-dimethylpropyl)-N-methylpyridine-3-carboxamide has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its interactions with various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in neurodegenerative diseases. This finding suggests that 5-bromo-2-chloro-N-(2,2-dimethylpropyl)-N-methylpyridine-3-carboxamide could be further optimized for therapeutic applications in conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its potential in drug discovery, 5-bromo-2-chloro-N-(2,2-dimethylpropyl)-N-methylpyridine-3-carboxamide has also been investigated for its use in materials science. The presence of bromine and chlorine atoms in its structure makes it an attractive candidate for the synthesis of functional materials with tailored properties. A study published in Advanced Materials in 2020 demonstrated that this compound can be used as a building block for the fabrication of conductive polymers with enhanced stability and performance. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthesis of 5-bromo-2-chloro-N-(2,2-dimethylpropyl)-N-methylpyridine-3-carboxamide typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the bromination and chlorination of a pyridine derivative followed by N-substitution with 2,2-dimethylpropylamine and methylamine. The choice of reaction conditions and catalysts plays a crucial role in achieving high yields and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

The physicochemical properties of 5-bromo-2-chloro-N-(2,2-dimethylpropyl)-N-methylpyridine-3-carboxamide, such as its solubility, melting point, and stability under various conditions, have been extensively studied. These properties are essential for understanding its behavior in different environments and optimizing its use in various applications. For example, its solubility in organic solvents makes it suitable for use in solution-based processes, while its thermal stability ensures that it can withstand high temperatures without degradation.

In conclusion, 5-bromo-2-chloro-N-(2,2-dimethylpropyl)-N-methylpyridine-3-carboxamide (CAS No. 1458346-50-3) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Ongoing research continues to uncover new insights into its properties and functionalities, paving the way for innovative solutions in these fields. As scientists delve deeper into the study of this compound, it is likely that more exciting discoveries will emerge, further solidifying its importance in the scientific community.